Cas no 2172460-92-1 (1-(4-ethylphenyl)propane-1-sulfonyl fluoride)

• Product Name: 1-(4-ethylphenyl)propane-1-sulfonyl fluoride
• CAS No: 2172460-92-1
• MF: C₁₁H₁₅FO₂S
• MW: 230.299005746841
• CID: 6204226
• PubChem ID: 165523197
• Update Time: 2025-06-09

1-(4-ethylphenyl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)propane-1-sulfonyl fluoride
• EN300-1450995
• 2172460-92-1

• Inchi： 1S/C11H15FO2S/c1-3-9-5-7-10(8-6-9)11(4-2)15(12,13)14/h5-8,11H,3-4H2,1-2H3
• InChI Key： RRKWSJGKVZFDAB-UHFFFAOYSA-N
• SMILES： S(C(CC)C1C=CC(CC)=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 230.07767905g/mol
• Monoisotopic Mass: 230.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(4-ethylphenyl)propane-1-sulfonyl fluoride

Comprehensive Overview of 1-(4-ethylphenyl)propane-1-sulfonyl fluoride (CAS No. 2172460-92-1)

The compound 1-(4-ethylphenyl)propane-1-sulfonyl fluoride (CAS No. 2172460-92-1) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research and industrial applications. This molecule, characterized by its unique sulfonyl fluoride functional group, plays a pivotal role in fields such as medicinal chemistry, bioconjugation, and material science. Its structural features, including the 4-ethylphenyl moiety, contribute to its reactivity and versatility, making it a valuable building block for synthetic chemists.

In recent years, the demand for sulfonyl fluoride compounds like 1-(4-ethylphenyl)propane-1-sulfonyl fluoride has surged due to their applications in click chemistry and proteomics. Researchers are particularly interested in its ability to form stable covalent bonds with nucleophilic residues, such as tyrosine and lysine, in proteins. This property has made it a cornerstone in the development of activity-based probes (ABPs) and covalent inhibitors, which are critical tools for studying enzyme mechanisms and drug discovery.

The synthesis of 1-(4-ethylphenyl)propane-1-sulfonyl fluoride typically involves the reaction of 4-ethylphenylpropane with sulfuryl fluoride or related reagents. The process requires careful control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), are employed to characterize the compound and confirm its structural integrity. Its stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its utility in research and industrial settings.

One of the most compelling aspects of 1-(4-ethylphenyl)propane-1-sulfonyl fluoride is its role in bioconjugation strategies. With the rise of targeted therapies and precision medicine, the ability to selectively modify biomolecules has become increasingly important. This compound's reactivity with proteins and other biomolecules enables the creation of tailored conjugates for diagnostic and therapeutic purposes. For instance, it has been explored in the development of fluorescent probes for imaging applications and drug delivery systems that enhance the specificity of therapeutic agents.

From an industrial perspective, 1-(4-ethylphenyl)propane-1-sulfonyl fluoride is valued for its potential in polymer chemistry. Its incorporation into polymer chains can impart desirable properties, such as improved thermal stability and chemical resistance. This has led to its use in the production of high-performance materials for coatings, adhesives, and specialty plastics. The compound's compatibility with various polymerization techniques further broadens its applicability in material science.

Environmental and safety considerations are also paramount when working with 1-(4-ethylphenyl)propane-1-sulfonyl fluoride. While it is not classified as a hazardous material under standard regulations, proper handling procedures, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its low volatility and moderate solubility in water reduce the risk of environmental contamination, making it a relatively safe choice for laboratory and industrial use.

In the context of artificial intelligence (AI) and machine learning (ML), the study of 1-(4-ethylphenyl)propane-1-sulfonyl fluoride has benefited from computational modeling. Researchers leverage molecular docking and quantum chemical calculations to predict its interactions with biological targets and optimize its properties for specific applications. This synergy between experimental and computational approaches accelerates the discovery of new uses for this compound.

The future of 1-(4-ethylphenyl)propane-1-sulfonyl fluoride looks promising, with ongoing research exploring its potential in green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions aim to minimize waste and energy consumption during its production. As the scientific community continues to uncover its full potential, this compound is poised to remain a key player in advancing chemical and biological sciences.